Cas no 37631-93-9 (2-(4-aminothian-4-yl)acetic acid)

• Product Name: 2-(4-aminothian-4-yl)acetic acid
• CAS No: 37631-93-9
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD20529375
• CID: 4650159
• PubChem ID: 22758088
• Update Time: 2025-05-24

2-(4-aminothian-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-aminotetrahydro-2H-thiopyran-4-yl)acetic acid
• MFCD20529375
• (4-Amino-tetrahydro-thiopyran-4-yl)-acetic acid
• 2-(4-Aminotetrahydro-2H-thiopyran-4-yl)acetic acid
• 2-(4-aminothian-4-yl)acetic acid

• MDL： MFCD20529375
• Inchi： 1S/C7H13NO2S/c8-7(5-6(9)10)1-3-11-4-2-7/h1-5,8H2,(H,9,10)
• InChI Key： AGEPUGUICFKKBP-UHFFFAOYSA-N
• SMILES： C1SCCC(N)(CC(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-aminothian-4-yl)acetic acid

Recent Advances in the Study of 2-(4-aminothian-4-yl)acetic acid (CAS: 37631-93-9)

2-(4-aminothian-4-yl)acetic acid (CAS: 37631-93-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of biological pathways relevant to neurological and metabolic disorders. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent investigations have focused on the synthesis and characterization of 2-(4-aminothian-4-yl)acetic acid, with an emphasis on its stability and reactivity under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular structure and confirm its purity. These studies have provided a solid foundation for further exploration of its pharmacological properties.

In vitro and in vivo studies have demonstrated that 2-(4-aminothian-4-yl)acetic acid exhibits promising activity as a modulator of key enzymes involved in neurotransmitter synthesis. Specifically, it has been shown to influence the activity of glutamate decarboxylase, an enzyme critical for the production of gamma-aminobutyric acid (GABA). This finding suggests potential applications in the treatment of neurological disorders such as epilepsy and anxiety.

Further research has explored the compound's role in metabolic regulation. Preliminary data indicate that 2-(4-aminothian-4-yl)acetic acid may interact with pathways involved in glucose metabolism, offering a potential avenue for the development of novel therapeutics for diabetes and related metabolic syndromes. These findings are supported by recent animal studies, which have shown significant improvements in glucose tolerance following administration of the compound.

The safety profile of 2-(4-aminothian-4-yl)acetic acid has also been a focus of recent research. Toxicity studies in animal models have revealed a favorable safety profile, with no significant adverse effects observed at therapeutic doses. These results are encouraging for the compound's progression into clinical trials, although further studies are needed to fully assess its long-term safety and efficacy.

In conclusion, 2-(4-aminothian-4-yl)acetic acid (CAS: 37631-93-9) represents a promising candidate for further drug development. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its potential in combination therapies. The continued investigation of this compound holds significant promise for advancing our understanding of its therapeutic applications and optimizing its use in clinical settings.